Cas no 2105184-15-2 (1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carbonitrile
• CAS No: 2105184-15-2
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 5990082
• PubChem ID: 165657581
• Update Time: 2025-10-29

1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carbonitrile
• EN300-1780801
• 2105184-15-2

• Inchi： 1S/C9H11N3/c1-7-5-8(12(2)11-7)9(6-10)3-4-9/h5H,3-4H2,1-2H3
• InChI Key： SKGZVEPMKOLAKO-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(C)=N1)C1(C#N)CC1

Computed Properties

• Exact Mass: 161.095297364g/mol
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.6Ų

Additional information on 1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carbonitrile

Comprehensive Overview of 1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carbonitrile (CAS No. 2105184-15-2)

1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carbonitrile (CAS No. 2105184-15-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile-functionalized cyclopropane derivative features a 1,3-dimethyl-1H-pyrazole moiety, which is known for its versatility in drug discovery and material science. The compound's unique structure makes it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in heterocyclic compounds like 1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carbonitrile stems from their potential applications in precision medicine and sustainable agriculture. Researchers are actively exploring its role in modulating enzymatic activity and improving crop protection formulations. Its cyclopropane-carbonitrile scaffold is particularly noteworthy for enhancing metabolic stability, a critical factor in optimizing drug candidates.

In the context of green chemistry, this compound aligns with the industry's shift toward eco-friendly synthesis methods. Recent studies highlight its compatibility with catalytic C-H activation and microwave-assisted reactions, reducing reliance on hazardous reagents. These advancements address frequently searched queries like "how to improve synthetic efficiency in nitrile chemistry" or "sustainable approaches to heterocycle functionalization."

The pyrazole-cyclopropane hybrid structure also exhibits intriguing structure-activity relationships (SAR), making it a subject of computational chemistry studies. Molecular docking simulations suggest its potential as a fragment-based drug design building block, particularly for targets like JAK/STAT pathways—a hot topic in autoimmune disease research. This connects with trending searches such as "small molecule inhibitors for inflammatory disorders."

From an analytical perspective, CAS 2105184-15-2 demonstrates excellent chromatographic behavior under reversed-phase HPLC conditions, with characteristic UV absorption at 254 nm. This property is crucial for quality control in API manufacturing, addressing common industry questions about "nitrile compound purity assessment techniques."

Ongoing patent analyses reveal that derivatives of 1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carbonitrile are being investigated for next-generation fungicides, responding to global demands for resistance management in crop protection. Its mode of action appears distinct from conventional SDHI fungicides, making it relevant to searches like "novel agrochemical scaffolds 2024."

In material science applications, the compound's rigid cyclopropane core shows promise for designing high-performance polymers with improved thermal stability. This intersects with industrial interests in "heat-resistant specialty chemicals" and "advanced polymer additives."

Safety evaluations indicate that proper handling of 1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carbonitrile requires standard laboratory precautions, with particular attention to its nitrile group reactivity. This responds to frequently asked questions about "safe handling protocols for carbonitrile compounds" in research settings.

The compound's commercial availability through specialty chemical suppliers has expanded significantly since 2022, reflecting its rising importance in medicinal chemistry toolkits. Current market trends suggest growing demand for custom fluorinated analogs of this scaffold, aligning with pharmaceutical industry needs for PET tracer development.

Future research directions may explore its chiral resolution potential, as the cyclopropane ring offers opportunities for asymmetric synthesis—a subject of numerous academic inquiries regarding "enantioselective cyclopropanation techniques." The compound's versatility ensures its continued relevance across multiple scientific disciplines.